Cas no 62992-46-5 (2-(4-Pentynyloxy)tetrahydro-2H-pyran)

• Product Name: 2-(4-Pentynyloxy)tetrahydro-2H-pyran
• CAS No: 62992-46-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 427861
• PubChem ID: 24880119
• Update Time: 2025-08-03

2-(4-Pentynyloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-yn-1-yloxy)tetrahydro-2H-pyran
• 2-(4-Pentynyloxy)tetrahydro-2H-pyran
• 2-(Pent-4-ynyloxy)tetrahydro-2H-pyran
• 2H-Pyran, tetrahydro-2-(4-pentynyloxy)-
• 2-pent-4-ynoxyoxane
• 1-(tetrahydropyran-2-yloxy)-4-pentyne
• 2-(4-Pentyn-1-Yloxy)Tetrahydro-2H-Pyran
• 2-pent-4-ynyloxy-2H-3,4,5,6-tetrahydropyran
• 5-(2-tetrahydropyranyloxy)-1-pentyne
• 5-(Tetrahydropyran-2-yloxy)-pentyne
• 5-[(tetrahydro-2H-pyran-2-yl)oxy]pent-1-yne
• tetrahydro-2-(4-pentynyloxy)-2H-pyran
• 62992-46-5
• 5-tetrahydropyranyloxy-1-pentyne
• NSC-617349
• AT23223
• FT-0691248
• 1-(Tetrahydopyran-2-yloxy)-4-pentyne
• tetrahydro- 2-(4-pentynyloxy)-2H-pyran
• NSC617349
• 2-(4-PENTYNYLOXY)TETRAHYDRO-2H-PYRAN 9&
• 2-(4-Pentynyloxy)tetrahydro-2H-pyran, 97%
• 5-tetrahydropyranyloxy -1-pentyne
• BCP33458
• 2-(4-PENTYNYLOXY)TETRAHYDRO-2H-PYRAN 9&
• 2-(pent-4-yn-1-yloxy)oxane
• 4-pentynyl tetra-hydropyranyl ether
• CS-0358864
• DTXSID00326818
• AKOS022179244
• SCHEMBL735477
• 2-(pent-4-ynyloxy)tetrahydropyran
• TZRUKFFDSQQSCK-UHFFFAOYSA-N
• 5-(Tetrahydropyran-2-yloxy) pentyne

• MDL： MFCD00792655
• Inchi： 1S/C10H16O2/c1-2-3-5-8-11-10-7-4-6-9-12-10/h1,10H,3-9H2
• InChI Key： TZRUKFFDSQQSCK-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCC#C

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.968 g/mL at 25 °C(lit.)
• Melting Point: 84-88 °C (lit.)
• Boiling Point: 40-45 °C/0.03 mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.4570(lit.)
• PSA: 18.46000
• LogP: 1.94300
• Solubility: Not available

2-(4-Pentynyloxy)tetrahydro-2H-pyran Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes